Cas no 1797839-12-3 (N-{2-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-oxoethyl}-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-{2-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-oxoethyl}-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 1797839-12-3
• MF: C₁₉H₂₁FN₂O₅S₂
• MW: 440.50884604454
• CID: 6006067
• PubChem ID: 71809218
• Update Time: 2025-07-16

N-{2-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-oxoethyl}-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-oxoethyl}-2,5-dimethylbenzene-1-sulfonamide
• N-[2-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]-2-oxoethyl]-2,5-dimethylbenzenesulfonamide
• 1797839-12-3
• F6442-0123
• N-{2-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-2-oxoethyl}-2,5-dimethylbenzene-1-sulfonamide
• AKOS024564374
• N-(2-(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)-2-oxoethyl)-2,5-dimethylbenzenesulfonamide

• Inchi： 1S/C19H21FN2O5S2/c1-13-3-4-14(2)18(9-13)29(26,27)21-10-19(23)22-11-17(12-22)28(24,25)16-7-5-15(20)6-8-16/h3-9,17,21H,10-12H2,1-2H3
• InChI Key： KMDGGMYGQJSTTA-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CC(S(C3=CC=C(F)C=C3)(=O)=O)C2)=O)(=O)=O)=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 440.08759228g/mol
• Monoisotopic Mass: 440.08759228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 117Ų

Additional information on N-{2-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-oxoethyl}-2,5-dimethylbenzene-1-sulfonamide

Comprehensive Analysis of N-{2-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-oxoethyl}-2,5-dimethylbenzene-1-sulfonamide (CAS 1797839-12-3)

The compound N-{2-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-oxoethyl}-2,5-dimethylbenzene-1-sulfonamide (CAS 1797839-12-3) is a sulfonamide derivative with a unique structural framework, combining a fluorobenzenesulfonyl moiety and an azetidine ring. This molecular architecture has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in targeted therapies. The presence of both sulfonamide and fluorobenzene groups suggests possible interactions with enzymes or receptors, making it a subject of study for drug discovery programs.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the azetidine ring, a four-membered nitrogen heterocycle, which is known to enhance metabolic stability and bioavailability. The 4-fluorobenzenesulfonyl group further contributes to the compound's potential as a bioactive molecule, often associated with improved binding affinity and selectivity. These features align with current trends in precision medicine and small-molecule drug development, where structural optimization is key to achieving desired therapeutic effects.

From a synthetic perspective, CAS 1797839-12-3 exemplifies the growing focus on heterocyclic sulfonamides as scaffolds for novel therapeutics. Its synthesis typically involves multi-step organic reactions, including sulfonylation and amide coupling, which are widely discussed in modern organic chemistry literature. The compound's molecular weight and logP values suggest moderate solubility, a critical factor in drug formulation and ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These properties are frequently searched by chemists and pharmacologists aiming to design compounds with optimal pharmacokinetic profiles.

The potential applications of N-{2-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-oxoethyl}-2,5-dimethylbenzene-1-sulfonamide extend beyond traditional drug discovery. With the rise of computational chemistry and AI-driven molecular modeling, this compound has been explored in virtual screening campaigns targeting specific protein families. Its structural motifs are often queried in databases like PubChem and ChEMBL, reflecting its relevance in cheminformatics and structure-activity relationship (SAR) studies. Such inquiries are common among researchers investigating enzyme inhibitors or GPCR modulators, highlighting the compound's interdisciplinary appeal.

Another area of interest is the compound's potential role in cancer research. Sulfonamides, particularly those with fluorinated aromatic rings, have been studied for their ability to interfere with cellular pathways. While CAS 1797839-12-3 is not yet widely documented in clinical trials, its structural analogs have shown promise in preclinical studies, sparking curiosity about its mechanism of action. This aligns with the broader scientific community's focus on targeted cancer therapies and small-molecule oncology, topics frequently searched in academic and industrial settings.

In summary, N-{2-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-oxoethyl}-2,5-dimethylbenzene-1-sulfonamide represents a compelling case study in modern medicinal chemistry. Its combination of azetidine, sulfonamide, and fluorobenzene functionalities positions it as a valuable scaffold for further investigation. As the scientific community continues to explore structure-based drug design and fragment-based screening, compounds like this will remain at the forefront of innovation, addressing unmet medical needs through rational molecular engineering.